Cas no 1420880-42-7 (4’-Bromomethyl-2-cyanobiphenyl-d4)

• Product Name: 4’-Bromomethyl-2-cyanobiphenyl-d4
• CAS No: 1420880-42-7
• MF: C₁₄H₁₀BrN
• MW: 276.164549350739
• CID: 5053140
• Update Time: 2023-11-22

4’-Bromomethyl-2-cyanobiphenyl-d4 Chemical and Physical Properties

Names and Identifiers

• 4'-Bromomethyl-2-cyanobiphenyl-d4
• 2-[4-(bromomethyl)-2,3,5,6-tetradeuteriophenyl]benzonitrile
• 4’-Bromomethyl-2-cyanobiphenyl-d4

• Inchi： 1S/C14H10BrN/c15-9-11-5-7-12(8-6-11)14-4-2-1-3-13(14)10-16/h1-8H,9H2/i5D,6D,7D,8D
• InChI Key： LFFIEVAMVPCZNA-KDWZCNHSSA-N
• SMILES： BrCC1C([2H])=C([2H])C(=C([2H])C=1[2H])C1C=CC=CC=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 3.8
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles